N-(5-chloro-2-methylphenyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(5-methyl-4-oxo-7-phenyl-3-propylpyrrolo[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C25H25ClN4O2S/c1-4-12-30-24(32)23-22(19(14-29(23)3)17-8-6-5-7-9-17)28-25(30)33-15-21(31)27-20-13-18(26)11-10-16(20)2/h5-11,13-14H,4,12,15H2,1-3H3,(H,27,31)
• InChI Key: JTQJOKNSXSYQCN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C(=CN2C)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)Cl)C
• Molecular Formula: C25H25ClN4O2S
• Molecular Weight: 481.0 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H25ClN4O2S and its molecular weight is 481.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to the specified chemical structure often involve the development of novel heterocyclic compounds with potential therapeutic applications. For example, research on the synthesis and antimicrobial activity of novel thiazolidinone and acetidinone derivatives showcases the chemical synthesis process of compounds with a similar complex structure, aiming at developing new antimicrobial agents (Mistry, Desai, & Intwala, 2009). This kind of research provides a foundation for understanding how such compounds can be synthesized and their potential applications in treating infections.

Antimicrobial Activity

Compounds with structures related to the specified chemical have been studied for their antimicrobial properties. The synthesis and evaluation of antimicrobial activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives demonstrate significant anticancer activity against various human cancer cell lines, including breast, cervical, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017). This suggests that compounds with similar chemical structures may have broad applications in antimicrobial and anticancer therapies.